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Compound of Interest

Compound Name: Sulfo-Cy3.5-DBCO

Cat. No.: B12370391

Traditional click chemistry often relies on a copper(l) catalyst, which can be toxic to living cells
and organisms.[1] Strain-promoted alkyne-azide cycloaddition (SPAAC) circumvents this
limitation by utilizing a strained cyclooctyne, such as dibenzocyclooctyne (DBCO), which reacts
spontaneously with an azide-modified molecule.[1][2][3] This reaction is highly specific and
bioorthogonal, meaning it does not interfere with native biological processes.[1] The reaction is
fast, efficient, and proceeds under mild, physiological conditions, making it ideal for labeling
sensitive biomolecules in complex environments, including in vivo.

Properties of Sulfo-Cy3.5-DBCO

Sulfo-Cy3.5-DBCO is a fluorescent dye featuring a DBCO group for copper-free click
chemistry and a sulfonate group to enhance water solubility. This red fluorescent dye is well-
suited for a variety of fluorescence-based detection methods.

Table 1: Quantitative Data for Sulfo-Cy3.5-DBCO
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Property Value Reference
Excitation Maximum (Aex) 591 nm
Emission Maximum (Aem) 604 nm

Molar Extinction Coefficient (¢) 139,000 L-mol~t-cm~t

Quantum Yield (®) 0.11

Soluble in water and organic

Solubility solvents like methanol, DMF,
and DMSO.
Appearance Dark purple solid

Reaction Mechanism and Experimental Workflow

The core of the utility of Sulfo-Cy3.5-DBCO lies in the SPAAC reaction. The DBCO moiety
reacts with an azide-functionalized molecule to form a stable triazole linkage.
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Caption: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) Mechanism.

A typical experimental workflow for labeling a biomolecule with Sulfo-Cy3.5-DBCO involves a
few key steps, from preparation of the azide-modified target to the final purification of the
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labeled product.

1. Prepare Azide-Modified
Biomolecule

2. Dissolve Sulfo-Cy3.5-DBCO
in an appropriate solvent (e.g., DMSO)

3. Mix Azide-Biomolecule and
Sulfo-Cy3.5-DBCO

4. Incubate at Room Temperature
(Protect from light)

5. Purify the Labeled Biomolecule
(e.g., via size-exclusion chromatography)

6. Characterize the Final Product
(e.g., via spectroscopy)

Click to download full resolution via product page

Caption: Experimental Workflow for Biomolecule Labeling.

Detailed Experimental Protocol: Labeling of an
Azide-Modified Protein

This protocol provides a general guideline for labeling an azide-modified protein with Sulfo-
Cy3.5-DBCO. Optimization may be required for specific proteins and applications.

Materials:
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» Azide-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

e Sulfo-Cy3.5-DBCO

o Anhydrous dimethyl sulfoxide (DMSO)

 Purification column (e.g., size-exclusion chromatography column)
» Reaction tubes

e Spectrophotometer

Procedure:

o Preparation of Stock Solutions:

o Prepare a 1-10 mM stock solution of Sulfo-Cy3.5-DBCO in anhydrous DMSO. Vortex
briefly to ensure complete dissolution.

o The concentration of the azide-modified protein should ideally be between 1-10 mg/mL in
a buffer free of primary amines (e.qg., Tris) or azides.

e Labeling Reaction:

o Add a 3 to 10-fold molar excess of the Sulfo-Cy3.5-DBCO stock solution to the azide-
modified protein solution. The optimal ratio should be determined empirically.

o Mix the contents thoroughly by gentle vortexing or pipetting.

o Incubate the reaction mixture for 1-4 hours at room temperature, or overnight at 4°C. The
reaction should be protected from light to prevent photobleaching of the dye.

o Purification of the Labeled Protein:

o Separate the labeled protein from unreacted dye and other reaction components using a
size-exclusion chromatography column (e.g., a desalting column) equilibrated with the
desired storage buffer.
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o Collect the fractions containing the protein-dye conjugate, which typically elute first.

o Characterization of the Conjugate:

o Degree of Labeling (DOL): The DOL, which is the average number of dye molecules per
protein molecule, can be determined spectrophotometrically.

Measure the absorbance of the conjugate at 280 nm (for the protein) and at the
excitation maximum of Sulfo-Cy3.5 (591 nm).

» The concentration of the protein can be calculated using the Beer-Lambert law,
correcting for the absorbance of the dye at 280 nm.

= The concentration of the dye can be calculated from its absorbance at 591 nm using its
molar extinction coefficient (139,000 L-mol~t-cm~1).

The DOL is the molar ratio of the dye to the protein.

Storage: Store the purified, labeled protein at 4°C or -20°C, protected from light. The addition of
a cryoprotectant like glycerol may be necessary for long-term storage at -20°C.

Conclusion

Sulfo-Cy3.5-DBCO is a versatile and highly effective fluorescent probe for the specific labeling
of azide-modified biomolecules through copper-free click chemistry. Its excellent water
solubility, combined with the high efficiency and bioorthogonality of the SPAAC reaction, makes
it an invaluable tool for researchers in various fields, including cell biology, proteomics, and
drug development. The detailed properties and protocols provided in this guide offer a solid
foundation for the successful application of this powerful chemical tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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